Cas no 1598869-12-5 (4-Amino-1-(furan-3-yl)butan-1-one)

• Product Name: 4-Amino-1-(furan-3-yl)butan-1-one
• CAS No: 1598869-12-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6154230
• PubChem ID: 116553401
• Update Time: 2025-06-13

4-Amino-1-(furan-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1598869-12-5
• 4-Amino-1-(furan-3-yl)butan-1-one
• EN300-795203

• Inchi： 1S/C8H11NO2/c9-4-1-2-8(10)7-3-5-11-6-7/h3,5-6H,1-2,4,9H2
• InChI Key： BZPWKLYQQUPZMG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(CCCN)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-Amino-1-(furan-3-yl)butan-1-one

Professional Introduction to 4-Amino-1-(furan-3-yl)butan-1-one (CAS No. 1598869-12-5)

4-Amino-1-(furan-3-yl)butan-1-one, identified by the Chemical Abstracts Service registry number 1598869-12-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused heterocyclic system with an amino group and a ketone functionality, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of a furan ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 4-amino-1-(furan-3-yl)butan-1-one combines the nucleophilicity of the amino group with the electrophilic character of the ketone, facilitating diverse chemical transformations. These include condensation reactions, nucleophilic additions, and cyclization processes, which are pivotal in constructing pharmacophores essential for medicinal chemistry. The compound’s ability to undergo selective modifications allows chemists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry have highlighted the role of 4-amino-1-(furan-3-yl)butan-1-one as a scaffold in virtual screening campaigns. Its unique spatial arrangement of functional groups makes it an attractive candidate for binding to enzyme active sites or receptor pockets. Studies utilizing molecular docking algorithms have demonstrated its potential as a lead compound for developing treatments against neurological disorders, where precise molecular interactions are critical.

In the context of modern drug development, the synthesis of 4-amino-1-(furan-3-yl)butan-1-one has been optimized through flow chemistry techniques, improving yield and scalability. This approach aligns with the growing emphasis on green chemistry principles, reducing waste and enhancing sustainability. The compound’s role in multi-step synthetic pathways has been explored in several patent filings, underscoring its industrial relevance.

Biological activity assays have revealed promising results for derivatives of 4-amino-1-(furan-3-yl)butan-1-one, particularly in modulating inflammatory pathways. Research indicates that structural analogs may exhibit potent anti-inflammatory effects without compromising selectivity, a crucial factor in minimizing side effects. These findings are supported by preclinical studies that correlate molecular structure with pharmacological outcomes, providing a robust framework for further investigation.

The integration of machine learning models has accelerated the discovery process by predicting optimal modifications to 4-amino-1-(furan-3-yl)butan-1-one for enhanced bioactivity. These models leverage large datasets of known bioactive compounds to suggest novel derivatives with improved efficacy. Such innovations reflect the intersection of artificial intelligence and medicinal chemistry, driving rapid progress in therapeutic agent design.

The synthetic utility of CAS no 1598869-12-5 extends beyond pharmaceutical applications; it is also employed in agrochemical research as a precursor for biologically active molecules. Its heterocyclic core is particularly relevant in designing compounds that interact with biological targets in plants, offering potential solutions to agricultural challenges while adhering to environmental safety standards.

Future directions in the study of 4-amino-1-(furan-3-ytl)butan-l-one include exploring its role in photopharmacology—where light activation modulates drug activity. The compound’s photostability and ability to form excited-state intermediates make it a candidate for photo-controlled therapies, expanding the horizons of targeted drug delivery systems.

Collaborative efforts between academic institutions and pharmaceutical companies have intensified research on 1598869-12-5, fostering knowledge exchange and accelerating translation from bench to market. These partnerships are essential for validating laboratory findings and ensuring that promising compounds like this one reach patients effectively.

In summary, 4-amino-l-(furan--3-ytl)butan-l-one (CAS no 1598869--12--5) represents a versatile and dynamically evolving compound with broad applications in medicine and beyond. Its unique structural features and reactivity profile position it as a cornerstone in synthetic organic chemistry, driving innovation across multiple disciplines. As research continues to uncover new possibilities, this molecule exemplifies the intersection of creativity and precision that defines modern chemical biology.